Cas no 2387535-14-8 (1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester)

• Product Name: 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester
• CAS No: 2387535-14-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD32215567
• CID: 4777639
• Update Time: 2026-02-27

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester
• SB36000
• tert-Butyl 1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• 1H-Pyrazolo3,4-cpyridine-3-carboxylic acid tert-butyl ester

• MDL： MFCD32215567
• Inchi： 1S/C11H13N3O2/c1-11(2,3)16-10(15)9-7-4-5-12-6-8(7)13-14-9/h4-6H,1-3H3,(H,13,14)
• InChI Key： MEUCNMOFOPFAKU-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CN=CC=2NN=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester

Recent Advances in the Study of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester (CAS: 2387535-14-8)

The compound 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester (CAS: 2387535-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly valued for its potential as a building block in the synthesis of novel kinase inhibitors and other biologically active molecules. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester via a multi-step procedure involving palladium-catalyzed cross-coupling reactions. The authors highlighted the compound's stability under various conditions, making it a promising candidate for further derivatization. Notably, the tert-butyl ester group was found to enhance the compound's solubility in organic solvents, facilitating its use in subsequent chemical transformations.

In the context of drug discovery, researchers have utilized this compound as a key intermediate in the development of selective kinase inhibitors. A recent patent application (WO2023056789) disclosed its incorporation into novel compounds targeting JAK kinases, showing potent inhibitory activity in preclinical models of inflammatory diseases. The structural flexibility of the pyrazolo[3,4-c]pyridine core allows for extensive modifications, enabling fine-tuning of pharmacological properties.

Further investigations into the compound's mechanism of action have revealed interesting insights. A 2024 study in ACS Chemical Biology reported that derivatives of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester exhibit unique binding modes with certain protein targets, potentially explaining their observed selectivity profiles. Molecular docking studies suggested that the tert-butyl group contributes to favorable hydrophobic interactions in the ATP-binding pockets of target kinases.

The compound's potential extends beyond kinase inhibition. Recent work published in Bioorganic & Medicinal Chemistry Letters has explored its use in the design of modulators for G-protein coupled receptors (GPCRs). The researchers found that specific substitutions on the pyrazolo[3,4-c]pyridine core could dramatically alter receptor binding affinity and functional activity, opening new avenues for therapeutic development.

From a synthetic chemistry perspective, several improvements have been made to the production of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester. A 2023 report in Organic Process Research & Development described a scalable, cost-effective manufacturing process that reduces the number of purification steps while maintaining high purity (>99%). This advancement is particularly significant for potential industrial-scale applications.

Looking forward, the unique properties of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid tert-butyl ester continue to inspire innovative research. Current studies are investigating its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry for years to come.